3-(Difluoromethyl)-2,6-dimethylbenzoic acid

• IUPAC Name: 3-(difluoromethyl)-2,6-dimethylbenzoic acid
• InChI: InChI=1S/C10H10F2O2/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4,9H,1-2H3,(H,13,14)
• InChI Key: HWBXAICJLKFEKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(F)F)C)C(=O)O
• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol

Description

“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is a chemical compound used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The synthesis of this compound involves unique routes that had to be developed, which rely on the van Leusen pyrrole synthesis and the halogen dance reaction. The synthesis of three completely novel difluoromethylated heterocycles was developed for the preparation of fungicidally active SDHIs.

Molecular Structure Analysis

The molecular formula of this compound is C6H6F2N2O2. It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions.

Chemical Reactions Analysis

The compound is part of a class of fungicides known as succinate dehydrogenase inhibitors (SDHIs), which are currently the fastest-growing broad-spectrum mode of action class on the fungicide market.

Mechanism of Action

The compound acts by inhibiting succinate dehydrogenase, a key enzyme in the tricarboxylic acid (TCA) cycle. This inhibition disrupts the energy production in the fungal cells, leading to their death.

Future Directions

The compound is part of a class of fungicides that are currently the fastest-growing broad-spectrum mode of action class on the fungicide market. This suggests that there is ongoing research and development in this area, and we can expect to see new compounds and applications in the future.